Cas no 127893-33-8 ((±)-Fluazifop-d4)

(±)-Fluazifop-d4 is a deuterated analog of the herbicide fluazifop, where four hydrogen atoms are replaced with deuterium. This isotopic labeling enhances the compound's utility in mass spectrometry and metabolic studies, providing improved detection sensitivity and stability. The deuterium substitution minimizes metabolic interference, making it a valuable internal standard for quantitative analysis in environmental and agricultural research. Its high chemical purity and isotopic enrichment ensure reliable performance in trace-level detection and method validation. (±)-Fluazifop-d4 is particularly useful for studying herbicide degradation pathways, residue analysis, and environmental fate, offering researchers precise and reproducible data for regulatory and scientific applications.
(±)-Fluazifop-d4 structure
(±)-Fluazifop-d4 structure
Product Name:(±)-Fluazifop-d4
CAS No:127893-33-8
MF:C15H12F3NO4
MW:331.279941558838
CID:4552761
PubChem ID:12877616
Update Time:2025-05-27

(±)-Fluazifop-d4 Chemical and Physical Properties

Names and Identifiers

    • (±)-Fluazifop-d4
    • YUVKUEAFAVKILW-LNFUJOGGSA-N
    • [2H4]- (±)-Fluazifop
    • (+/-)-Fluazifop-d4
    • Fluazifop (Free Acid) D4 (Phenoxy-D4); Propanoic acid, 2-[4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]phenoxy-2,3,5,6-d4]- (9CI)
    • Fluazifop (free acid) D4 (phenoxy-D4) 100 microg/mL in Acetonitrile
    • 2-[2,3,5,6-Tetradeuterio-4-[5-(trifluoromethyl)pyridin-2-yl]oxyphenoxy]propanoic acid
    • 127893-33-8
    • Fluazifop (free acid) D4 (phenoxy D4)
    • Inchi: 1S/C15H12F3NO4/c1-9(14(20)21)22-11-3-5-12(6-4-11)23-13-7-2-10(8-19-13)15(16,17)18/h2-9H,1H3,(H,20,21)/i3D,4D,5D,6D
    • InChI Key: YUVKUEAFAVKILW-LNFUJOGGSA-N
    • SMILES: C(O)(=O)C(OC1=C([2H])C([2H])=C(OC2=NC=C(C(F)(F)F)C=C2)C([2H])=C1[2H])C

Computed Properties

  • Exact Mass: 331.09694933g/mol
  • Monoisotopic Mass: 331.09694933g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 68.6Ų

(±)-Fluazifop-d4 Pricemore >>

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